Cas no 2172242-72-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172242-72-5
• MF: C₂₆H₂₂N₂O₆
• MW: 458.462687015533
• CID: 5909712
• PubChem ID: 165821679
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid
• 2172242-72-5
• EN300-1542500
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-hydroxyazetidine-3-carboxylic acid

• Inchi： 1S/C26H22N2O6/c29-23(28-14-26(33,15-28)24(30)31)20-11-5-6-12-22(20)27-25(32)34-13-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-12,21,33H,13-15H2,(H,27,32)(H,30,31)
• InChI Key： GRXGOMWVWFPFCV-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C2=CC=CC=C2NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 458.14778643g/mol
• Monoisotopic Mass: 458.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172242-72-5): An Overview

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172242-72-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of azetidine, a four-membered heterocyclic ring containing one nitrogen atom. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the benzoyl moiety imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the stepwise assembly of peptides. This protecting group is particularly advantageous due to its ease of removal under mild conditions, typically using piperidine in dimethylformamide (DMF). The benzoyl moiety, on the other hand, contributes to the overall hydrophobicity and stability of the molecule, which can be crucial for its biological activity and pharmacokinetic properties.

The 3-hydroxyazetidine core is a key structural feature that has been extensively studied for its potential applications in drug discovery. Azetidines are known for their ability to mimic the conformational flexibility of larger ring systems, making them attractive scaffolds for the design of small molecules with specific biological activities. The hydroxyl group at the 3-position can participate in hydrogen bonding interactions, which are essential for binding to target proteins or enzymes.

Recent research has highlighted the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid as a lead compound in the development of novel therapeutics. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in various disease pathways. One notable example is its use as an inhibitor of serine proteases, which are implicated in conditions such as cancer, inflammation, and viral infections.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that a series of derivatives of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid exhibited high selectivity and potency against human neutrophil elastase (HNE), a key enzyme involved in chronic obstructive pulmonary disease (COPD). The optimized compounds showed improved pharmacokinetic properties and reduced toxicity compared to existing inhibitors.

Beyond its potential as a therapeutic agent, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid has also found applications in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing protein-protein interactions and understanding the mechanisms of enzymatic catalysis. For example, it has been used as a probe to study the binding interactions between serine proteases and their inhibitors, providing insights into the structural basis of enzyme inhibition.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid involves several steps, including the protection of functional groups, ring formation, and final deprotection. One common synthetic route starts with the Fmoc protection of an amino acid derivative, followed by coupling with a benzoyl chloride to form the benzoyl amide. The azetidine ring is then formed through a ring-closing metathesis (RCM) reaction or other cyclization methods. The final step involves deprotection to yield the desired compound.

The versatility and synthetic accessibility of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid make it an attractive candidate for further exploration in both academic and industrial settings. Ongoing research is focused on optimizing its structure to enhance its biological activity and develop it into clinically viable drugs.

In conclusion, 1-2-{[(9H-fluoren‐9‐yl)methoxycarbonyl]amino}benzoyl‐3‐hydroxyazetidine‐3‐carboxylic acid (CAS No. 2172242‐72‐5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an important intermediate in the development of novel therapeutics and a valuable tool for chemical biology studies.